Cas no 1996542-73-4 (2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-6-carboxylic acid)

• Product Name: 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-6-carboxylic acid
• CAS No: 1996542-73-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5638529
• PubChem ID: 165906773
• Update Time: 2025-10-29

2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276827
• 2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
• 1996542-73-4
• 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-6-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-5-17-12(16)13-7-8-3-4-10(13)9(6-8)11(14)15/h2,8-10H,1,3-7H2,(H,14,15)
• InChI Key： SPDSCUAIDUDTGD-UHFFFAOYSA-N
• SMILES： OC(C1CC2CN(C(=O)OCC=C)C1CC2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.2octane-6-carboxylic acid

CAS No 1996542-73-4: Structural and Functional Insights into 2-(prop-2-en-1-yloxy)carbonyl-azabicyclo[][8]octane-6-carboxylic acid in Modern Chemical Research

The compound CAS No 1996542-73-4, systematically named propenyl ester of azabicyclo[]octane-6-carboxylic acid, represents a novel class of nitrogen-containing bicyclic derivatives with unique stereochemical and reactivity profiles. This molecule features a core azabicyclo[]octane scaffold, where the nitrogen atom at position 3 introduces significant structural rigidity and enhances molecular interactions with biological targets. The propenyl ester functionality at position 8, derived from propenoic acid, contributes to its potential as a versatile intermediate in organic synthesis and pharmaceutical development.

Recent studies highlight the importance of CAS No 199654-73-4 in the context of bioactive molecule design. The azabicyclic framework is increasingly recognized for its ability to mimic natural product scaffolds, particularly in the development of enzyme inhibitors and receptor modulators. The presence of a conjugated double bond in the propenyl group (C=C-COOCH₃) allows for facile functionalization through Diels-Alder reactions or Michael additions, expanding its synthetic utility in combinatorial chemistry approaches.

The carboxylic acid moiety at position 8 (R-COOH) plays a critical role in determining the compound's solubility and ionization behavior under physiological conditions (pKa ≈ 4.8). This property is particularly relevant for drug candidates targeting acidic microenvironments, such as tumor tissues or inflamed sites, where protonation states influence membrane permeability and target engagement.

In terms of synthetic methodology, recent advancements have focused on catalytic asymmetric approaches to construct the azabicyclo[8]octane core with high enantiomeric purity (>95% ee). Transition metal-catalyzed [3+3] cycloadditions involving aziridines and allylic substrates have emerged as efficient strategies for this transformation, aligning with green chemistry principles by minimizing waste generation and energy consumption.

The unique combination of features in this compound has attracted attention from both academic researchers and industrial chemists working on targeted therapies for metabolic disorders and neurodegenerative diseases. Computational modeling studies using DFT (Density Functional Theory) have revealed that the propenyl ester group significantly stabilizes transition states during enzymatic hydrolysis processes, suggesting potential applications as prodrug precursors or enzyme activity modulators.

A notable aspect of this molecule is its compatibility with solid-phase synthesis techniques, enabling high-throughput screening campaigns for lead compound identification. The bicyclic structure provides multiple points for derivatization - including amide bond formation at the nitrogen center and ester hydrolysis at position 8 - making it an ideal platform for structure-activity relationship (SAR) studies.

In environmental chemistry contexts, preliminary data indicates that this compound exhibits low ecotoxicity profiles compared to traditional heterocyclic analogs, supporting its potential use in sustainable chemical processes. Its biodegradation pathways primarily involve oxidative cleavage of the propenyl side chain followed by ring-opening reactions catalyzed by microbial enzymes.

The ongoing research into this class of compounds continues to uncover new applications across materials science domains. For instance, when incorporated into polymer matrices, these derivatives demonstrate enhanced thermal stability due to their rigid bicyclic architecture and hydrogen bonding capabilities between adjacent carboxylic acid groups.